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Compound of Interest

Compound Name: Nickel formate

Cat. No.: B3367021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for nickel formate, a

compound recognized for its catalytic properties and also for its significant health hazards.

Adherence to stringent safety protocols is imperative when working with this substance to

mitigate risks of exposure and environmental contamination.

Chemical and Physical Properties
Nickel formate, particularly as a dihydrate, is a green crystalline solid.[1] Understanding its

physical and chemical properties is fundamental to its safe handling and storage.
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Property Value Reference

Chemical Formula C₂H₂NiO₄ (anhydrous) [2]

Ni(HCO₂)₂·2H₂O (dihydrate) [3]

Molecular Weight 148.73 g/mol (anhydrous) [2]

184.77 g/mol (dihydrate) [3]

CAS Number 3349-06-2 (anhydrous) [2][4]

15694-70-9 (dihydrate) [4][5]

Appearance Green, odorless solid/powder [1][6][7]

Melting Point
130-140 °C (Dehydration of

dihydrate)
[4][5]

180-200 °C (Decomposition) [4][8][9]

Solubility Soluble in water. [1][4][7][8]

Insoluble in organic solvents. [4]

Specific Gravity 2.15 g/cm³ [2][6][7]

Vapor Pressure < 1 mm Hg @ 25°C [7]

Hazard Identification and Classification
Nickel formate is classified as a hazardous substance with multiple health risks. It is crucial for

all personnel to be aware of these hazards before handling the material.
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Hazard Classification Description Reference

Carcinogenicity

May cause cancer, particularly

lung and nasal cancers upon

inhalation. Handled as a

carcinogen.

[7][10]

Respiratory Sensitizer

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

[7]

Skin Sensitizer
May cause an allergic skin

reaction (contact dermatitis).
[11]

Eye Irritation Causes serious eye irritation. [7]

Skin Irritation Causes skin irritation. [7]

Acute Toxicity (Oral) May be harmful if swallowed. [7]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.

Occupational Exposure Limits
To minimize the risk of occupational exposure, several regulatory bodies have established

exposure limits for nickel and its compounds.

Organization Limit Type Value (as Ni) Reference

OSHA (PEL) TWA (8-hr)
1 mg/m³ (for soluble

inorganic compounds)
[12][13]

NIOSH (REL) TWA (10-hr) 0.015 mg/m³ [12][14]

NIOSH (IDLH) 10 mg/m³ [10][12]

ACGIH (TLV) TWA (8-hr)

0.1 mg/m³ (for soluble

inorganic compounds,

inhalable fraction)

[11][15]
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PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; IDLH: Immediately

Dangerous to Life or Health; TLV: Threshold Limit Value; TWA: Time-Weighted Average.

Safe Handling and Storage
Due to its hazardous nature, particularly its carcinogenicity and sensitizing properties, nickel
formate must be handled with stringent precautions in a controlled laboratory setting.[16][17]

[18][19]

Engineering Controls
Ventilation: All work with nickel formate powder must be conducted in a designated area

with adequate ventilation, such as a certified chemical fume hood or a powder containment

enclosure (glove box), to minimize inhalation exposure.[7][20] The facility should be under

negative pressure relative to adjacent areas.[17]

Containment: Use of ventilated balance enclosures is required for weighing.

Personal Protective Equipment (PPE)
Hand Protection: Wear compatible, chemical-resistant gloves such as neoprene or nitrile

rubber. Double-gloving is recommended for extended handling.[7]

Eye Protection: Chemical safety goggles or a face shield must be worn.[7]

Skin and Body Protection: A dedicated lab coat, buttoned completely, is required. For

procedures with a high risk of contamination, disposable coveralls are recommended.[7]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below the

occupational limits, a NIOSH-certified respirator with a dust and mist (teal cartridge) filter is

necessary.[7]

General Hygiene and Housekeeping
Avoid dust formation during handling.[7]

Wash hands thoroughly with soap and water after handling and before leaving the work area.

[7]
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Do not eat, drink, or smoke in areas where nickel formate is handled or stored.

Use wet cleaning methods or a HEPA-filtered vacuum for cleaning work surfaces. Dry

sweeping is prohibited.

Contaminated clothing should be removed carefully and laundered by a professional service

aware of the hazards.[7]

Storage
Store in a tightly closed, properly labeled container.[7]

Store in a cool, dry, well-ventilated area away from heat and incompatible materials such as

oxidizing agents.[7]

The storage area should be locked and accessible only to authorized personnel.[7]

Emergency Procedures
First Aid Measures
A clear workflow for responding to personnel exposure is critical. Immediate action can

significantly reduce harm.
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Exposure Occurs

Determine Exposure Type

Inhalation

 Inhalation 

Skin Contact

 Skin 

Eye Contact

 Eyes 

Ingestion

 Ingestion 

Move to fresh air.
Keep at rest in a comfortable

position for breathing.

Immediately remove all
contaminated clothing.

Immediately flush eyes with
plenty of water for at least 15 mins.
Remove contact lenses if present.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate
Medical Attention/Advice

Wash skin with plenty of
soap and water for 15 mins.
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Spill Occurs

Evacuate immediate area
and alert others.

Assess Spill Size & Risk

Small Spill
(Can be handled by trained lab personnel)

 Small 

Large Spill
(Requires emergency response team)

 Large 

Don appropriate PPE:
- Respirator

- Double gloves
- Goggles/Face shield
- Lab coat/Coveralls

Contact Emergency Services
& Environmental Health & Safety (EHS).

Isolate the area.

Cover spill with plastic sheet
to minimize dust.

Gently sweep or shovel solid material
into a sealable, labeled container.

Avoid creating dust.

Clean spill area with a wet cloth.
Place all cleanup materials in a

sealed bag for disposal.

Dispose of waste as
hazardous material.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3367021#safety-and-handling-precautions-for-nickel-
formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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